N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide

• Molecular Formula: C21H23Cl2N3O2
• Molecular Weight: 420.3 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide
• InChI: InChI=1S/C21H23Cl2N3O2/c1-2-3-20(27)26-12-10-25(11-13-26)17-7-5-16(6-8-17)24-21(28)18-14-15(22)4-9-19(18)23/h4-9,14H,2-3,10-13H2,1H3,(H,24,28)
• InChI Key: YOYPZAZKZBPKBS-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl

Description

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide, also known as BAY 11-7082, is a synthetic compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BAY 11-7082 has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 exerts its effects by inhibiting the activity of the NF-κB pathway, which is involved in the regulation of immune responses. NF-κB is activated in response to various stimuli, including pro-inflammatory cytokines, oxidative stress, and bacterial or viral infections. Once activated, NF-κB translocates to the nucleus and induces the expression of various genes involved in inflammation, immune responses, and cell survival. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 inhibits the activity of the IKK complex, which is responsible for the phosphorylation and degradation of IκBα, a protein that inhibits the activity of NF-κB. By inhibiting the activity of the IKK complex, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 prevents the activation of NF-κB and the subsequent induction of pro-inflammatory genes.
Biochemical and Physiological Effects
N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. In vitro studies have shown that N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the activity of the NF-κB pathway. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 has also been found to induce apoptosis and inhibit the growth of cancer cells in vitro and in vivo. Additionally, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 has been shown to reduce oxidative stress and inflammation in the brain, leading to neuroprotection.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 in lab experiments is its specificity for the NF-κB pathway. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 has been shown to selectively inhibit the activity of the IKK complex, which is responsible for the activation of NF-κB. This specificity allows for the targeted inhibition of the NF-κB pathway, without affecting other signaling pathways. However, one limitation of using N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 is its potential toxicity. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 has been found to induce cytotoxicity in some cell types, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082. One area of interest is the development of new drugs based on the structure of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082. By modifying the structure of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082, it may be possible to improve its efficacy and reduce its toxicity. Another area of interest is the investigation of the potential therapeutic applications of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 in various diseases, such as cancer, neurodegenerative diseases, and autoimmune disorders. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory, anti-cancer, and neuroprotective properties of N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082.

Synthesis Methods

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 can be synthesized through a multi-step process that involves the reaction of 4-piperidone with 4-bromobenzaldehyde, followed by the addition of butyric anhydride and the subsequent reaction with 2,5-dichlorobenzoic acid. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 has been extensively studied in various scientific research fields due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory properties by inhibiting the activity of the NF-κB pathway, which is involved in the regulation of immune responses. N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 has also been found to have anti-cancer properties by inducing apoptosis and inhibiting the growth of cancer cells. Additionally, N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2,5-dichlorobenzamide 11-7082 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.